Cas no 1261942-79-3 (2-Cyano-5-[4-(piperidine-1-carbonyl)phenyl]phenol)

• Product Name: 2-Cyano-5-[4-(piperidine-1-carbonyl)phenyl]phenol
• CAS No: 1261942-79-3
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• MDL: MFCD18314574
• CID: 2621707
• PubChem ID: 53220248
• Update Time: 2025-06-14

2-Cyano-5-[4-(piperidine-1-carbonyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• 2-CYANO-5-[4-(PIPERIDINE-1-CARBONYL)PHENYL]PHENOL
• 3-Hydroxy-4'-(piperidine-1-carbonyl)[1,1'-biphenyl]-4-carbonitrile
• DTXSID20685010
• 2-Cyano-5-[4-(piperidine-1-carbonyl)phenyl]phenol, 95%
• MFCD18314574
• 1261942-79-3
• 2-Cyano-5-[4-(piperidine-1-carbonyl)phenyl]phenol

• MDL： MFCD18314574
• Inchi： 1S/C19H18N2O2/c20-13-17-9-8-16(12-18(17)22)14-4-6-15(7-5-14)19(23)21-10-2-1-3-11-21/h4-9,12,22H,1-3,10-11H2
• InChI Key： DNZDJNABTCGVOQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C2C=CC(C#N)=C(C=2)O)=CC=1)N1CCCCC1

Computed Properties

• Exact Mass: 306.136827821Da
• Monoisotopic Mass: 306.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 64.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 2-Cyano-5-[4-(piperidine-1-carbonyl)phenyl]phenol

Comprehensive Overview of 2-Cyano-5-[4-(piperidine-1-carbonyl)phenyl]phenol (CAS No. 1261942-79-3)

The compound 2-Cyano-5-[4-(piperidine-1-carbonyl)phenyl]phenol (CAS No. 1261942-79-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structural features, including a cyano group and a piperidine-carbonyl moiety, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. The compound's molecular weight and solubility profile further enhance its utility in high-throughput screening assays.

In recent years, the demand for heterocyclic compounds like 2-Cyano-5-[4-(piperidine-1-carbonyl)phenyl]phenol has surged due to their role in developing small-molecule therapeutics. A growing trend in AI-driven drug design has highlighted the importance of such scaffolds for virtual screening and molecular docking studies. Users frequently search for terms like "piperidine derivatives in medicine" or "cyano-phenol applications," reflecting the compound's relevance in modern research. Its synthetic pathway and purification methods are also hot topics among chemists aiming to optimize yield and purity.

The physicochemical properties of CAS No. 1261942-79-3, such as its melting point and stability under various pH conditions, are critical for formulation scientists. Discussions on platforms like ResearchGate and PubMed often focus on its compatibility with biodegradable polymers for controlled drug release. Additionally, its potential as a fluorescence probe in bioimaging has sparked interest in nanotechnology circles. The compound's logP value and hydrogen bonding capacity are frequently analyzed to predict its ADME (Absorption, Distribution, Metabolism, Excretion) profile.

From an industrial perspective, 2-Cyano-5-[4-(piperidine-1-carbonyl)phenyl]phenol is valued for its scalability in multi-step synthesis. Patent filings reveal its incorporation into anticancer agents and neuroprotective drugs, aligning with the rise of precision medicine. Environmental considerations also play a role, as researchers investigate its green chemistry synthesis routes to minimize waste. Searches for "sustainable synthesis of piperidine compounds" underscore this shift toward eco-friendly practices.

In conclusion, CAS No. 1261942-79-3 represents a nexus of innovation in medicinal chemistry and material science. Its adaptability to high-performance liquid chromatography (HPLC) analysis and compatibility with microwave-assisted reactions further solidify its standing. As interdisciplinary research grows, this compound will likely remain a focal point for breakthroughs in targeted therapy and smart materials.